4-(N,N-dimethylsulfamoyl)-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
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Description
4-(N,N-dimethylsulfamoyl)-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H21N5O4S3 and its molecular weight is 503.61. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Activity
Research has focused on the synthesis and biological evaluation of novel compounds with potential central nervous system (CNS) activities. For example, Nikalje et al. (2015) synthesized a series of derivatives showing good CNS depressant activity and protection in seizure tests, indicating their potential as anticonvulsants. These compounds underwent histopathological studies to evaluate liver toxicity, revealing nontoxicity, and computational studies predicted analogous binding modes to ATP binding sites of NMDA and AMPA receptors (Nikalje, Ansari, Bari, & Ugale, 2015).
Anticancer Activity
Another significant area of research involves the synthesis of novel compounds for anticancer evaluation. Tiwari et al. (2017) developed Schiff’s bases containing thiadiazole scaffold and benzamide groups, which exhibited promising anticancer activity against several human cancer cell lines. A molecular docking study predicted the probable mechanism of action, and ADMET properties were assessed, indicating good oral drug-like behavior (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017).
Synthetic Methodologies
The development of efficient synthetic methodologies for novel compounds also represents a crucial area of research. For instance, Chauhan et al. (2018) described a simple and efficient method for the dimerization of primary thioamides into 1,2,4-thiadiazoles at room temperature, showcasing the versatility of these synthetic approaches in creating compounds with potential biological applications (Chauhan, Chaudhary, Singh, Verma, Srivastava, & Kandasamy, 2018).
Properties
IUPAC Name |
N-[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-(dimethylsulfamoyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O4S3/c1-25(2)33(29,30)16-9-7-15(8-10-16)19(28)22-20-23-24-21(32-20)31-13-18(27)26-12-11-14-5-3-4-6-17(14)26/h3-10H,11-13H2,1-2H3,(H,22,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXKNTHJUQKQGAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)N3CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
503.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.